Cas no 153312-86-8 (4,4-Dihexyl-4H-cyclopenta[1,2-b:5,4-b']dithiophene)

4,4-Dihexyl-4H-cyclopenta[1,2-b:5,4-b']dithiophene is a fused-ring heterocyclic compound featuring a cyclopentadithiophene core with two hexyl substituents at the 4-position. This structure enhances solubility in organic solvents while maintaining favorable electronic properties, making it valuable for applications in organic semiconductors and optoelectronic materials. The extended conjugation and alkyl side chains contribute to improved processability and film-forming characteristics, which are critical for thin-film devices such as organic field-effect transistors (OFETs) and organic photovoltaics (OPVs). Its well-defined molecular architecture also allows for precise tuning of energy levels, facilitating its use in high-performance electronic materials research.

4,4-Dihexyl-4H-cyclopenta[1,2-b:5,4-b']dithiophene structure

153312-86-8 structure

Product Name:4,4-Dihexyl-4H-cyclopenta[1,2-b:5,4-b']dithiophene

CAS No:153312-86-8

MF:C₂₁H₃₀S₂

MW:346.592903614044

CID:1090171

PubChem ID:59426892

Update Time:2025-06-17

4,4-Dihexyl-4H-cyclopenta[1,2-b:5,4-b']dithiophene Chemical and Physical Properties

Names and Identifiers

- 4,4-Dihexyl-4H-cyclopenta[1,2-b:5,4-b']dithiophene
- 4,4-Dihexyl-4H-cyclopenta[2,1-b:3,4-b']dithiophene
- 153312-86-8
- 4H-Cyclopenta[2,1-b:3,4-b']dithiophene, 4,4-dihexyl-
- 4,4-Dihexyl-cyclopenta[2,1-b:3,4-b']dithiophene
- DTXSID90731977
- 4,4-Dihexyl-4H-cyclopenta[1,2-b:5,4-b']bisthiophene
- F73099
- 4,4-Dihexyl-4H-cyclopenta[2,1-b;3,4-b']dithiophene
- SCHEMBL1172970
- 7,7-DIHEXYL-3,11-DITHIATRICYCLO[6.3.0.0(2),?]UNDECA-1(8),2(6),4,9-TETRAENE
- RTOLOMCKXMZOIH-UHFFFAOYSA-N
- MFCD27923054
- 4,4-dihexyl-4h-cyclopenta-[2,1-b:3,4-b']dithiophene
- CS-0447044
- 4,4-Dihexyl-4H-cyclopenta[1,2-b:5,4-b'']dithiophene
- BS-50055
- 7,7-dihexyl-3,11-dithiatricyclo[6.3.0.02,6]undeca-1(8),2(6),4,9-tetraene
- Inchi： 1S/C21H30S2/c1-3-5-7-9-13-21(14-10-8-6-4-2)17-11-15-22-19(17)20-18(21)12-16-23-20/h11-12,15-16H,3-10,13-14H2,1-2H3
- InChI Key： RTOLOMCKXMZOIH-UHFFFAOYSA-N
- SMILES： S1C=CC2=C1C1=C(C=CS1)C2(CCCCCC)CCCCCC

Computed Properties

Exact Mass: 346.17900
Monoisotopic Mass: 346.17889330g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 23
Rotatable Bond Count: 10
Complexity: 320
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 9.3
Topological Polar Surface Area: 56.5Å²

Experimental Properties

PSA: 56.48000
LogP: 8.01690

4,4-Dihexyl-4H-cyclopenta[1,2-b:5,4-b']dithiophene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A169004577-5g	4,4-Dihexyl-4H-cyclopenta[1,2-b:5,4-b']dithiophene	153312-86-8	95%	5g	2,580.84 USD	2021-06-01
Alichem	A169004577-10g	4,4-Dihexyl-4H-cyclopenta[1,2-b:5,4-b']dithiophene	153312-86-8	95%	10g	3,584.50 USD	2021-06-01
Alichem	A169004577-25g	4,4-Dihexyl-4H-cyclopenta[1,2-b:5,4-b']dithiophene	153312-86-8	95%	25g	6,271.20 USD	2021-06-01
Ambeed	A181089-100mg	4,4-Dihexyl-4H-cyclopenta[1,2-b:5,4-b']dithiophene	153312-86-8	95%	100mg	$41.0	2025-03-04
Ambeed	A181089-250mg	4,4-Dihexyl-4H-cyclopenta[1,2-b:5,4-b']dithiophene	153312-86-8	95%	250mg	$66.0	2025-03-04
Ambeed	A181089-1g	4,4-Dihexyl-4H-cyclopenta[1,2-b:5,4-b']dithiophene	153312-86-8	95%	1g	$179.0	2025-03-04
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D932300-100mg	4,4-Dihexyl-4H-cyclopenta[1,2-b:5,4-b']dithiophene	153312-86-8	≥95%	100mg	￥350.10	2022-10-10
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D932300-250mg	4,4-Dihexyl-4H-cyclopenta[1,2-b:5,4-b']dithiophene	153312-86-8	≥95%	250mg	￥524.70	2022-10-10
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D932300-1g	4,4-Dihexyl-4H-cyclopenta[1,2-b:5,4-b']dithiophene	153312-86-8	≥95%	1g	￥1,310.40	2022-10-10
eNovation Chemicals LLC	Y1088861-1g	4,4-Dihexyl-4H-cyclopenta[1,2-b:5,4-b']dithiophene	153312-86-8	95%	1g	$265	2022-10-24